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Compound of Interest

Compound Name: 2-Nitroisophthalic acid

Cat. No.: B105565 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for the handling and disposal of 2-Nitroisophthalic acid (CAS No. 21161-11-5). Adherence to

these protocols is essential for ensuring the safety of all laboratory personnel and the integrity

of your research.

Essential Safety and Personal Protective Equipment
(PPE)
When handling 2-Nitroisophthalic acid, a crystalline powder, the primary hazards are skin and

eye irritation.[1] Therefore, a comprehensive approach to personal protection is mandatory.

This includes the use of engineering controls, such as a chemical fume hood or a well-

ventilated area, to minimize dust inhalation.

Minimum Required PPE:
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Equipment Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.[1][2]

Protects against dust particles

and potential splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[2]

Prevents direct skin contact

and irritation.[1]

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved respirator

with a dust filter.

Required when handling large

quantities or if dust cannot be

controlled by engineering

means.

Operational Plan: From Receipt to Use
A systematic workflow is critical to safely manage 2-Nitroisophthalic acid within the

laboratory.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1]

Step 2: Preparation and Handling

All handling of 2-Nitroisophthalic acid powder should be conducted within a chemical fume

hood or a designated, well-ventilated workspace to control dust.

Before handling, ensure all required PPE is correctly worn.

Avoid creating dust. Use appropriate tools for weighing and transferring the chemical.

Wash hands thoroughly after handling.[1]
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Step 3: In Case of Exposure or Spill

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If skin irritation occurs, seek medical advice.[1][2]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal. For larger spills, follow emergency procedures and

contact your institution's safety officer.

Disposal Plan
Proper disposal of 2-Nitroisophthalic acid and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of surplus and non-recyclable 2-Nitroisophthalic acid through a

licensed disposal company. Do not allow the chemical to enter drains.

Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local, state, and federal regulations.

Quantitative Data
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Property Value Reference

CAS Number 21161-11-5 [1][3][4]

Molecular Formula C8H5NO6 [1][5]

Molecular Weight 211.13 g/mol [2][5]

Appearance Crystalline Powder N/A

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

[1]
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Safe Handling Workflow for 2-Nitroisophthalic Acid
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Caption: A logical workflow for the safe handling of 2-Nitroisophthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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